Cas no 1566395-44-5 (3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one
• CAS No: 1566395-44-5
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 5925154
• PubChem ID: 103961864
• Update Time: 2025-10-31

3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 3-amino-5-bromo-1-(2-methylbutyl)-
• 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one
• EN300-1105821
• 1566395-44-5

• Inchi： 1S/C10H15BrN2O/c1-3-7(2)4-13-5-8(11)10(14)9(12)6-13/h5-7H,3-4,12H2,1-2H3
• InChI Key： AEUHLKGFGQZIEG-UHFFFAOYSA-N
• SMILES： C1N(CC(C)CC)C=C(Br)C(=O)C=1N

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±42.0 °C(Predicted)
• pka: 3.26±0.20(Predicted)

Additional information on 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one

Introduction to 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one (CAS No. 1566395-44-5)

3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound, identified by its Chemical Abstracts Service (CAS) number 1566395-44-5, belongs to the dihydropyridine class of molecules, which are well-known for their diverse biological activities. The presence of both amino and bromo substituents, along with a bulky (2-methylbutyl) side chain, imparts distinct chemical and biological properties that make this molecule a promising candidate for further investigation in drug discovery and development.

The dihydropyridine scaffold is particularly interesting because it is a core structure in many clinically used drugs, including calcium channel blockers such as nifedipine and amlodipine. These drugs leverage the ability of dihydropyridines to interact with specific biological targets, often leading to therapeutic effects. The modification of the basic dihydropyridine framework by introducing additional functional groups can lead to novel compounds with enhanced or altered biological activities. In the case of 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one, the amino group at the 3-position and the bromo atom at the 5-position are critical for its interaction with biological targets, while the (2-methylbutyl) group at the 1-position contributes to steric hindrance and may influence binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The combination of quantum mechanical calculations and molecular dynamics simulations has provided insights into how modifications like the amino and bromo substituents affect the compound's interactions with proteins and other biomolecules. For instance, studies have shown that the amino group can participate in hydrogen bonding interactions, while the bromo atom can engage in halogen bonding or π-stacking interactions, depending on the target molecule.

One of the most compelling aspects of 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for further chemical modifications, enabling medicinal chemists to optimize its pharmacokinetic properties, such as solubility, metabolic stability, and oral bioavailability. Additionally, the dihydropyridine core can be incorporated into larger molecules through various linker strategies, expanding its utility in drug design.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas. The amino group is often associated with bioactivity in small molecule drugs due to its ability to form hydrogen bonds with polar residues in protein active sites. The bromo substituent has been shown to enhance binding affinity in certain cases by participating in halogen interactions with aromatic residues. Furthermore, the bulky (2-methylbutyl) group can improve membrane permeability and reduce metabolic degradation, making it an attractive feature for drug candidates.

Current research in this area is focused on exploring the compound's potential as an inhibitor or modulator of enzyme targets involved in inflammatory diseases, cancer, and neurological disorders. For example, dihydropyridines have been investigated for their role in modulating calcium signaling pathways, which are implicated in various diseases. The unique combination of substituents in 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one may allow it to interact with specific enzymes or receptors in a way that conventional dihydropyridines cannot.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate β-ketoesters or β-ketoacids with amino derivatives, followed by functional group transformations such as bromination and alkylation. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, which bodes well for future research efforts.

From a regulatory perspective, compounds like 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes preclinical studies involving cell culture assays and animal models to assess toxicity and pharmacological activity. Additionally, any proposed therapeutic applications would need to be supported by robust clinical trial data demonstrating both safety and efficacy in human subjects.

The development of new pharmaceuticals is an iterative process that relies heavily on collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery builds upon previous knowledge and technological advancements, making it an exciting field for innovation. As our understanding of biological systems continues to grow, so too does our ability to design molecules like 3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one that can address unmet medical needs more effectively.

In conclusion,3-amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one (CAS No. 1566395-44-5) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an amino group,bromo atom,and (2-methylbutyl) side chain provides multiple opportunities for functionalization and optimization. As computational methods improve and synthetic techniques evolve,this compound will likely play an important role in future drug discovery efforts across multiple therapeutic areas.